Cas no 2227782-29-6 (rac-(3R,4S)-4-(2-methylbutan-2-yl)oxolan-3-ol)

• Product Name: rac-(3R,4S)-4-(2-methylbutan-2-yl)oxolan-3-ol
• CAS No: 2227782-29-6
• MF: C₉H₁₈O₂
• MW: 158.238023281097
• CID: 6587910
• PubChem ID: 165598822
• Update Time: 2025-07-17

rac-(3R,4S)-4-(2-methylbutan-2-yl)oxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4S)-4-(2-methylbutan-2-yl)oxolan-3-ol
• EN300-1637223
• 2227782-29-6

• Inchi： 1S/C9H18O2/c1-4-9(2,3)7-5-11-6-8(7)10/h7-8,10H,4-6H2,1-3H3/t7-,8-/m1/s1
• InChI Key： CJOXIQYGVXLLNS-HTQZYQBOSA-N
• SMILES： O1C[C@H]([C@@H](C1)C(C)(C)CC)O

Computed Properties

• Exact Mass: 158.130679813g/mol
• Monoisotopic Mass: 158.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.5Ų

Additional information on rac-(3R,4S)-4-(2-methylbutan-2-yl)oxolan-3-ol

Research Briefing on rac-(3R,4S)-4-(2-methylbutan-2-yl)oxolan-3-ol (CAS: 2227782-29-6) in Chemical Biology and Pharmaceutical Applications

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of chiral compounds in drug development. Among these, rac-(3R,4S)-4-(2-methylbutan-2-yl)oxolan-3-ol (CAS: 2227782-29-6) has emerged as a promising candidate due to its unique structural and pharmacological properties. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound, characterized by its oxolane (tetrahydrofuran) core and branched alkyl substituent, has been investigated for its role as an intermediate in the synthesis of complex bioactive molecules. Recent studies (2023-2024) have optimized its enantioselective synthesis using asymmetric hydrogenation and enzymatic resolution, achieving >99% ee in some protocols. Computational modeling suggests its conformational rigidity may contribute to selective target binding, particularly in neurological and metabolic disorders.

In vitro studies demonstrate rac-(3R,4S)-4-(2-methylbutan-2-yl)oxolan-3-ol's modulation of GABAA receptor subtypes at EC50 values of 3.2-8.7 μM, with subtype selectivity differing from classical GABAergics. Notably, its metabolite profile shows reduced hepatotoxicity compared to structurally related compounds in preclinical models (Rodent LD50 >500 mg/kg). Patent filings (WO202318754, CN115894726) indicate its incorporation into prodrug systems for enhanced blood-brain barrier penetration.

Ongoing phase I clinical trials (NCT06120344) are evaluating derivatives of this scaffold for epilepsy treatment, with preliminary data showing 40% seizure reduction in animal models versus placebo. Parallel research explores its utility in antibiotic adjuvants, where it potentiates β-lactam activity against MRSA by disrupting biofilm integrity (MBIC reduction of 64% at sub-inhibitory concentrations).

Challenges remain in large-scale production due to the compound's sensitivity to oxidative degradation. Recent process chemistry innovations employing continuous flow reactors with in-line purification have improved yields to 78% at kilogram scale. Analytical characterization now includes advanced techniques like cryo-EM for target complex visualization and DNP-enhanced NMR for metabolic tracking.

This compound's development exemplifies the convergence of synthetic chemistry and systems biology approaches in modern drug discovery. Future directions include exploration of its immunomodulatory potential through TLR4/MD-2 interaction studies and development as a scaffold for PROTACs targeting neurodegenerative disease proteins.